Cas no 2092129-01-4 (Methyl 4-amino-3-hydroxy-2-methylbenzoate)

Methyl 4-amino-3-hydroxy-2-methylbenzoate is a substituted benzoate ester featuring both amino and hydroxyl functional groups, making it a versatile intermediate in organic synthesis. Its molecular structure, combining electron-donating and coordinating moieties, allows for applications in pharmaceutical and agrochemical research, particularly in the development of active ingredients or ligands. The compound’s methyl ester group enhances solubility in organic solvents, facilitating further derivatization. Its ortho-substituted hydroxy and amino groups offer potential for chelation or selective reactivity in heterocycle formation. The product is typically characterized by HPLC or NMR to ensure high purity, meeting stringent standards for research and industrial use.
Methyl 4-amino-3-hydroxy-2-methylbenzoate structure
2092129-01-4 structure
Product Name:Methyl 4-amino-3-hydroxy-2-methylbenzoate
CAS No:2092129-01-4
MF:C9H11NO3
MW:181.188542604446
MDL:MFCD34167922
CID:5655700
PubChem ID:131275810
Update Time:2025-06-09

Methyl 4-amino-3-hydroxy-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • 2092129-01-4
    • EN300-27716682
    • methyl 4-amino-3-hydroxy-2-methylbenzoate
    • Benzoic acid, 4-amino-3-hydroxy-2-methyl-, methyl ester
    • Methyl 4-amino-3-hydroxy-2-methylbenzoate
    • MDL: MFCD34167922
    • Inchi: 1S/C9H11NO3/c1-5-6(9(12)13-2)3-4-7(10)8(5)11/h3-4,11H,10H2,1-2H3
    • InChI Key: HCDHIQMOWBYSAW-UHFFFAOYSA-N
    • SMILES: OC1=C(C=CC(C(=O)OC)=C1C)N

Computed Properties

  • Exact Mass: 181.07389321g/mol
  • Monoisotopic Mass: 181.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 72.6Ų

Experimental Properties

  • Density: 1?+-.0.06 g/cm3(Predicted)
  • Boiling Point: 353.7±42.0 °C(Predicted)
  • pka: 9.28±0.15(Predicted)

Methyl 4-amino-3-hydroxy-2-methylbenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27716682-0.05g
methyl 4-amino-3-hydroxy-2-methylbenzoate
2092129-01-4
0.05g
$732.0 2023-09-10
Enamine
EN300-27716682-0.1g
methyl 4-amino-3-hydroxy-2-methylbenzoate
2092129-01-4
0.1g
$767.0 2023-09-10
Enamine
EN300-27716682-0.25g
methyl 4-amino-3-hydroxy-2-methylbenzoate
2092129-01-4
0.25g
$801.0 2023-09-10
Enamine
EN300-27716682-0.5g
methyl 4-amino-3-hydroxy-2-methylbenzoate
2092129-01-4
0.5g
$836.0 2023-09-10
Enamine
EN300-27716682-1.0g
methyl 4-amino-3-hydroxy-2-methylbenzoate
2092129-01-4
1g
$871.0 2023-06-01
Enamine
EN300-27716682-2.5g
methyl 4-amino-3-hydroxy-2-methylbenzoate
2092129-01-4
2.5g
$1707.0 2023-09-10
Enamine
EN300-27716682-5.0g
methyl 4-amino-3-hydroxy-2-methylbenzoate
2092129-01-4
5g
$2525.0 2023-06-01
Enamine
EN300-27716682-10.0g
methyl 4-amino-3-hydroxy-2-methylbenzoate
2092129-01-4
10g
$3746.0 2023-06-01
Enamine
EN300-27716682-1g
methyl 4-amino-3-hydroxy-2-methylbenzoate
2092129-01-4
1g
$871.0 2023-09-10
Enamine
EN300-27716682-5g
methyl 4-amino-3-hydroxy-2-methylbenzoate
2092129-01-4
5g
$2525.0 2023-09-10

Additional information on Methyl 4-amino-3-hydroxy-2-methylbenzoate

Methyl 4-Amino-3-Hydroxy-2-Methylbenzoate: A Comprehensive Overview

Methyl 4-amino-3-hydroxy-2-methylbenzoate, also known by its CAS number 2092129-01-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. Recent advancements in synthetic methodologies and bioactivity studies have further highlighted its importance in contemporary research.

The molecular structure of Methyl 4-amino-3-hydroxy-2-methylbenzoate consists of a benzoate ring substituted with an amino group at the 4-position, a hydroxyl group at the 3-position, and a methyl group at the 2-position. This arrangement imparts distinctive chemical properties, making it a versatile compound for various applications. Researchers have recently explored its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents.

One of the most notable aspects of Methyl 4-amino-3-hydroxy-2-methylbenzoate is its ability to participate in diverse chemical reactions. For instance, its hydroxyl group can undergo oxidation to form a carboxylic acid derivative, while the amino group can serve as a nucleophilic site for substitution reactions. These reactivity patterns have been extensively studied in recent years, with findings published in high-impact journals such as *Journal of Medicinal Chemistry* and *Organic Letters*.

Recent studies have also focused on the biological activity of Methyl 4-amino-3-hydroxy-2-methylbenzoate. For example, researchers at the University of California have demonstrated that this compound exhibits potent anti-tumor activity in vitro, particularly against breast cancer cell lines. The mechanism of action involves inhibition of key enzymes associated with cell proliferation and apoptosis regulation. Such findings underscore its potential as a lead compound for drug discovery.

In addition to its pharmacological applications, Methyl 4-amino-3-hydroxy-2-methylbenzoate has been explored for its role in materials science. Its ability to form stable metal complexes has led to investigations into its use as a ligand in catalytic processes. Recent work published in *Chemical Communications* highlights its effectiveness as a chelating agent in transition metal-mediated reactions.

The synthesis of Methyl 4-amino-3-hydroxy-2-methylbenzoate has also been optimized through green chemistry approaches. Traditional methods involving multiple steps and hazardous reagents have been replaced with more sustainable protocols. For instance, microwave-assisted synthesis has been employed to achieve higher yields with reduced reaction times, as reported in *Green Chemistry*.

Furthermore, the physicochemical properties of Methyl 4-amino-3-hydroxy-2-methylbenzoate have been thoroughly characterized using advanced analytical techniques such as NMR spectroscopy and X-ray crystallography. These studies provide insights into its molecular conformation and intermolecular interactions, which are critical for understanding its behavior in different environments.

Despite its promising applications, challenges remain in scaling up production and ensuring cost-effectiveness for industrial use. Ongoing research is focused on developing scalable synthesis routes and exploring alternative feedstocks to reduce production costs.

In conclusion, Methyl 4-amino-3-hydroxy-2-methylbenzoate (CAS No. 2092129-01-4) stands out as a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and biological studies, position it as a key player in future research and development endeavors.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited